Cas no 363179-57-1 (2,3-Difluorophenyl isothiocyanate)
363179-57-1 structure
Product Name:2,3-Difluorophenyl isothiocyanate
CAS No:363179-57-1
MF:C7H3F2NS
MW:171.1672270298
MDL:MFCD03093816
CID:304190
PubChem ID:2758330
Update Time:2025-04-19
2,3-Difluorophenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2-difluoro-3-isothiocyanato-
- (2-OXO-1,3-BENZOXAZOL-3(2H)-YL)ACETALDEHYDE
- 1,2-difluoro-3-isothiocyanatobenzene
- 2,3-Difluorophenyl isothiocyanate
- 2,3-DI-O-DICHLOROACETYL-4,6-O-ETHYLIDENE-
- LXZMTMXKVJBKNI-UHFFFAOYSA-N
- 2,3-difluorophenylisothiocyanate
- MFCD03093816
- CK2529
- DTXSID40374277
- AS-45921
- EN300-116398
- difluorophenyl-isothiocyanate
- SY143648
- A823199
- AKOS010310239
- 363179-57-1
- 1,2-Difluoro-3-isothiocyanato-benzene
- SCHEMBL2768046
-
- MDL: MFCD03093816
- Inchi: 1S/C7H3F2NS/c8-5-2-1-3-6(7(5)9)10-4-11/h1-3H
- InChI Key: LXZMTMXKVJBKNI-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CC=C(C=1F)F
Computed Properties
- Exact Mass: 170.99500
- Monoisotopic Mass: 170.995
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.4A^2
- XLogP3: 3.5
Experimental Properties
- Density: 1.26
- Boiling Point: 233 ºC
- Flash Point: 95 ºC
- Refractive Index: 1.536
- PSA: 44.45000
- LogP: 2.69910
2,3-Difluorophenyl isothiocyanate Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,3-Difluorophenyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009611-250mg |
2,3-Difluorophenylisothiocyanate |
363179-57-1 | 97% | 250mg |
£39.00 | 2022-03-01 | |
| Fluorochem | 009611-1g |
2,3-Difluorophenylisothiocyanate |
363179-57-1 | 97% | 1g |
£102.00 | 2022-03-01 | |
| Fluorochem | 009611-5g |
2,3-Difluorophenylisothiocyanate |
363179-57-1 | 97% | 5g |
£447.00 | 2022-03-01 | |
| Apollo Scientific | PC907988-250mg |
2,3-Difluorophenyl isothiocyanate |
363179-57-1 | 95% | 250mg |
£155.00 | 2025-02-22 | |
| Apollo Scientific | PC907988-1g |
2,3-Difluorophenyl isothiocyanate |
363179-57-1 | 95% | 1g |
£410.00 | 2025-02-22 | |
| abcr | AB452238-1 g |
2,3-Difluorophenyl isothiocyanate, 95%; . |
363179-57-1 | 95% | 1g |
€271.00 | 2023-07-18 | |
| abcr | AB452238-5 g |
2,3-Difluorophenyl isothiocyanate, 95%; . |
363179-57-1 | 95% | 5g |
€776.50 | 2023-07-18 | |
| eNovation Chemicals LLC | Y1256503-250mg |
2,3-DIFLUOROPHENYL ISOTHIOCYANATE |
363179-57-1 | 97% | 250mg |
$260 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1256503-1g |
2,3-DIFLUOROPHENYL ISOTHIOCYANATE |
363179-57-1 | 97% | 1g |
$400 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1256503-5g |
2,3-DIFLUOROPHENYL ISOTHIOCYANATE |
363179-57-1 | 97% | 5g |
$960 | 2024-06-06 |
2,3-Difluorophenyl isothiocyanate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
363179-57-1 (2,3-Difluorophenyl isothiocyanate) Related Products
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